Cas no 1263044-69-4 (methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate)

• Product Name: methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate
• CAS No: 1263044-69-4
• MF: C₁₂H₂₅NO₆
• MW: 279.3300
• MDL: MFCD28155477
• CID: 5070737
• PubChem ID: 51340923
• Update Time: 2026-03-01

methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13-Tetraoxapentadecanoic acid, 15-amino-, methyl ester
• methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate

• MDL： MFCD28155477
• Inchi： 1S/C12H25NO6/c1-15-12(14)2-4-16-6-8-18-10-11-19-9-7-17-5-3-13/h2-11,13H2,1H3
• InChI Key： VLFKACRIAGHXGG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)OC([H])([H])[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 203
• XLogP3: -1.5
• Topological Polar Surface Area: 89.2

Additional information on methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate

Professional Introduction to Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate (CAS No. 1263044-69-4)

Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate, identified by its CAS number 1263044-69-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The chemical structure of Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate consists of a long aliphatic chain with multiple oxygen and nitrogen atoms incorporated at specific positions. This configuration imparts distinct physicochemical properties to the compound, making it a versatile candidate for further investigation. The presence of an amino group at the terminal position and ester functionalities along the chain enhances its reactivity and binding affinity, which are crucial factors in drug design and molecular interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of complex organic molecules like Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate. Research studies have begun to uncover its potential role in modulating various biological pathways. For instance, preliminary investigations suggest that this compound may interact with specific enzymes and receptors, thereby influencing metabolic processes and cellular signaling. Such interactions are of paramount importance in understanding disease mechanisms and developing targeted therapies.

The synthesis of Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate presents a significant challenge due to its complex structural requirements. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as multi-step organic synthesis, including condensation reactions and catalytic hydrogenation, are commonly utilized. These methods not only highlight the synthetic prowess but also underscore the compound's structural complexity and the meticulous approach required for its production.

The applications of Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate extend beyond basic research. In the pharmaceutical industry, this compound is being evaluated for its potential as an intermediate in the synthesis of more complex drug molecules. Its unique structural features make it a valuable building block for designing novel therapeutic agents with enhanced efficacy and reduced side effects. Additionally, its role in biochemical assays cannot be overstated, as it serves as a critical component in studying enzyme kinetics and molecular recognition processes.

Recent advancements in computational chemistry have further propelled the study of Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate. Molecular modeling techniques allow researchers to predict the compound's behavior in different environments and understand its interactions at an atomic level. These simulations provide insights into how the molecule might behave within biological systems, aiding in the rational design of drugs that target specific disease pathways. The integration of computational methods with experimental approaches has significantly accelerated the discovery process.

The safety profile of Methyl 1-amino-3,6,9,12-tetraoxapentadecan-15-oate is another critical aspect that has been thoroughly examined. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These studies include acute toxicity tests, chronic exposure assessments, and genotoxicity evaluations. The results obtained from these experiments are essential for ensuring that researchers can work with this compound without compromising their health or safety.

In conclusion，Methyl 1-amino-3，6，9，12-tetraoxapentadecan-15-oate(CAS No．1263044—69—4) is a multifaceted compound with promising applications in both academic research and industrial settings．Its unique structure，reactivity，and potential biological interactions make it a valuable asset in the quest for novel therapeutic agents．As research continues to unfold，the full potential of this compound is expected to be realized，leading to groundbreaking advancements in chemical biology and drug development．